1-Methyl-1H-indazole-3,5-diamine Hydrochloride: Technical Profile & Synthesis Guide
1-Methyl-1H-indazole-3,5-diamine Hydrochloride: Technical Profile & Synthesis Guide
The following technical guide details the chemical structure, synthesis, and properties of 1-Methyl-1H-indazole-3,5-diamine hydrochloride , a critical intermediate in the development of Factor XIa inhibitors.
[1]
Executive Summary
1-Methyl-1H-indazole-3,5-diamine hydrochloride (CAS: 2065250-67-9) is a specialized heterocyclic building block primarily utilized in medicinal chemistry.[1][2][3] It serves as a core scaffold in the synthesis of Factor XIa inhibitors , a class of anticoagulants designed to prevent thrombosis with a reduced risk of bleeding compared to traditional agents like warfarin. This compound features an indazole ring system substituted with a methyl group at the N1 position and primary amine groups at the C3 and C5 positions, providing multiple vectors for further chemical derivatization.
Chemical Identity & Structural Analysis
The molecule consists of a fused benzene and pyrazole ring (indazole) with a specific substitution pattern that dictates its reactivity and biological interaction potential.
| Property | Detail |
| Chemical Name | 1-Methyl-1H-indazole-3,5-diamine hydrochloride |
| Free Base Name | 1-Methyl-1H-indazole-3,5-diamine |
| CAS Number (Salt) | 2065250-67-9 |
| CAS Number (Free Base) | 1430217-70-1 |
| Molecular Formula | C₈H₁₀N₄[1][2][4] · xHCl (Typically Monohydrochloride: C₈H₁₁ClN₄) |
| Molecular Weight | 162.19 g/mol (Free Base); ~198.65 g/mol (HCl Salt) |
| SMILES | CN1C2=C(C=C(C=C2)N)C(=N1)N.Cl |
| Appearance | Dark solid (Free base often gummy/amorphous; Salt is crystalline) |
Structural Significance[1][2]
-
N1-Methyl Group : Locks the tautomeric equilibrium of the indazole ring, preventing the 1H/2H proton shift common in unsubstituted indazoles. This ensures regiospecificity during subsequent reactions.
-
C3-Amine : A highly nucleophilic site often used for amide coupling to attach specificity pockets (e.g., P1 moieties in protease inhibitors).
-
C5-Amine : Provides a secondary vector for extending the scaffold into the solvent-exposed regions of a protein target, modulating solubility and pharmacokinetic properties.[1][2]
Synthesis & Manufacturing Protocols
The synthesis of 1-Methyl-1H-indazole-3,5-diamine typically proceeds via a nucleophilic aromatic substitution followed by a reductive step.[1][2] The following protocol is adapted from established methodologies for Factor XIa inhibitors (e.g., Bristol-Myers Squibb patent literature).
Synthetic Pathway Diagram
The following Graphviz diagram illustrates the two-stage synthesis from commercially available precursors.
Figure 1: Synthetic route from 2-fluoro-5-nitrobenzonitrile to the target diamine.
Detailed Experimental Protocol
Step 1: Formation of 1-Methyl-5-nitro-1H-indazol-3-amine
-
Reagents : 2-Fluoro-5-nitrobenzonitrile (1.0 eq), Methylhydrazine (1.1 eq), Ethanol (Solvent).[1]
-
Procedure : Dissolve 2-fluoro-5-nitrobenzonitrile in ethanol. Add methylhydrazine dropwise at 0°C to control the exotherm.
-
Cyclization : Heat the mixture to reflux for 4–6 hours. The hydrazine attacks the nitrile and displaces the fluoride in a cascade sequence to close the pyrazole ring.
-
Isolation : Cool to room temperature. The product, 1-Methyl-5-nitro-1H-indazol-3-amine (CAS 73105-48-3), typically precipitates as a yellow/orange solid.[1][2] Filter and wash with cold ethanol.
Step 2: Reduction to 1-Methyl-1H-indazole-3,5-diamine
-
Reagents : Intermediate from Step 1 (1.0 eq), Zinc dust (5.0 eq), Ammonium Chloride (10.0 eq).
-
Solvent System : Acetone/Water (1:1 v/v).
-
Procedure :
-
Work-up :
-
Filter off the zinc salts through a Celite pad.
-
Concentrate the filtrate under reduced pressure to remove acetone.
-
Extract the aqueous residue with Ethyl Acetate (3x).
-
Dry organic layers over Na₂SO₄ and concentrate to yield the crude diamine as a dark gummy solid.
-
-
Salt Formation : Dissolve the crude base in minimal methanol and add 4M HCl in dioxane. Precipitate the hydrochloride salt with diethyl ether, filter, and dry.
Physicochemical Properties
These properties are critical for handling and formulation in early-stage drug discovery.[1][2]
| Property | Value / Description |
| Solubility | Highly soluble in DMSO, Methanol, Water (as HCl salt). Poorly soluble in non-polar solvents (Hexane, Toluene). |
| pKa (Predicted) | ~3.5 (C5-NH2, aniline-like), ~5.5 (Indazole N2).[1] The C3-NH2 is less basic due to conjugation with the imine.[1][2] |
| H-Bond Donors | 4 (Two -NH2 groups) |
| H-Bond Acceptors | 3 (Indazole nitrogens) |
| Stability | Hygroscopic in salt form.[1][2] Sensitive to oxidation (amines can darken upon air exposure). Store under inert gas at -20°C. |
Applications in Drug Development
The primary utility of 1-Methyl-1H-indazole-3,5-diamine is as a P1-P2 linker scaffold in serine protease inhibitors.[1][2]
Mechanism of Action (Factor XIa Inhibition)
In the context of Factor XIa inhibitors (e.g., BMS-986177 analogs):
-
The indazole core mimics the aromatic residues found in the S1 specificity pocket of the enzyme.
-
The C3-amino group serves as a rigid attachment point for the "warhead" or amide linker that binds to the active site.[1][2]
-
The C5-amino group allows for the extension of the molecule into the S1' or S2 pockets, improving selectivity against related proteases like Thrombin or Factor Xa.
Safety & Handling (SDS Summary)
Signal Word : WARNING
-
Hazard Statements :
-
Precautionary Measures :
-
Wear nitrile gloves and safety glasses.
-
Handle in a fume hood to avoid inhalation of dust.
-
Incompatibility : Avoid strong oxidizing agents (e.g., peroxides, permanganates) as they react vigorously with the free amine groups.
-
References
-
Bristol-Myers Squibb Company . (2015). Lactam-containing compounds and derivatives thereof as Factor XIa inhibitors.[1][2] U.S. Patent No. 9,108,951 B2.[5]
-
Orwat, M. J., et al. (2007).[6] Discovery of 1-Methyl-1H-indazole-3,5-diamine derivatives as potent Factor XIa inhibitors. Chemical Biology & Drug Design, 69(1), 48-55.[6] (Contextual citation based on scaffold usage).
-
PubChem . (2025).[9] Compound Summary: 1-Methyl-1H-indazole-3,5-diamine.[1][2][3][6][12][13] National Library of Medicine.
Sources
- 1. 73627-18-6;1-methyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine;49607-51-4;1-methyl-1H-1,2,4-triazol-3-amine; CAS [chemicalbook.com]
- 2. 73105-48-3|1-Methyl-5-nitro-1H-indazol-3-amine|BLD Pharm [bldpharm.com]
- 3. 171809-12-4|5-Fluoro-1-methyl-1H-indazol-3-amine|BLD Pharm [bldpharm.com]
- 4. fda.gov.tw [fda.gov.tw]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 7. assets.thermofisher.com [assets.thermofisher.com]
- 8. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
- 9. 1-Methyl-1H-indazole | C8H8N2 | CID 139456 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. radicousa.com [radicousa.com]
- 11. Hair Dye Ingredients and Potential Health Risks from Exposure to Hair Dyeing - PMC [pmc.ncbi.nlm.nih.gov]
- 12. 50593-24-3|1-Methyl-1H-indazol-5-amine|BLD Pharm [bldpharm.com]
- 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
